Cas no 877651-77-9 (6-({5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)-4-oxo-4H-pyran-3-yl 4-butoxybenzoate)

• Product Name: 6-({5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)-4-oxo-4H-pyran-3-yl 4-butoxybenzoate
• CAS No: 877651-77-9
• MF: C₂₅H₂₉N₃O₆S₂
• MW: 531.644263982773
• CID: 6185291
• PubChem ID: 18573011
• Update Time: 2025-10-22

6-({5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)-4-oxo-4H-pyran-3-yl 4-butoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 6-({5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)-4-oxo-4H-pyran-3-yl 4-butoxybenzoate
• 6-({[5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl]sulfanyl}methyl)-4-oxo-4H-pyran-3-yl 4-butoxybenzoate
• F2532-0660
• 877651-77-9
• 6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-butoxybenzoate
• [6-[[5-(2-ethylbutanoylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] 4-butoxybenzoate
• AKOS024657240

• Inchi： 1S/C25H29N3O6S2/c1-4-7-12-32-18-10-8-17(9-11-18)23(31)34-21-14-33-19(13-20(21)29)15-35-25-28-27-24(36-25)26-22(30)16(5-2)6-3/h8-11,13-14,16H,4-7,12,15H2,1-3H3,(H,26,27,30)
• InChI Key： PGJWAPOGILSHTB-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1NC(C(CC)CC)=O)SCC1=CC(C(=CO1)OC(C1C=CC(=CC=1)OCCCC)=O)=O

Computed Properties

• Exact Mass: 531.14977800g/mol
• Monoisotopic Mass: 531.14977800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 14
• Complexity: 825
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 170Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 6-({5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)-4-oxo-4H-pyran-3-yl 4-butoxybenzoate

6-{5-(2-Ethylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)-4-Oxo-4H-pyran-3-yl 4-butoxybenzoate: A Comprehensive Overview

The compound with CAS No. 877651-77-9, named 6-{5-(2-Ethylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)-4-Oxo-4H-pyran-3-yl 4-butoxybenzoate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a thiadiazole ring, a pyran moiety, and a butoxybenzoate group, making it a versatile candidate for various applications.

Recent studies have highlighted the potential of this compound as a bioactive agent in drug discovery. The thiadiazole ring, a key structural component, is known for its ability to interact with biological targets such as enzymes and receptors. This interaction has been explored in the context of anticancer activity, where the compound has shown promising results in inhibiting tumor growth in preclinical models. Additionally, the pyran moiety contributes to the molecule's stability and solubility, enhancing its bioavailability.

One of the most intriguing aspects of this compound is its modular design, which allows for easy modification to tailor its properties for specific applications. Researchers have utilized this feature to develop analogs with enhanced antimicrobial activity, particularly against drug-resistant bacterial strains. The incorporation of the butoxybenzoate group further enhances the molecule's ability to penetrate cellular membranes, making it an attractive candidate for targeted drug delivery systems.

From a synthetic perspective, the preparation of this compound involves a multi-step process that combines advanced organic synthesis techniques. The synthesis begins with the preparation of the thiadiazole derivative, followed by its coupling with the pyran moiety through a sulfur-mediated reaction. The final step involves esterification with the butoxybenzoic acid derivative to yield the complete structure. This process underscores the importance of precise control over reaction conditions to ensure high yields and product purity.

In terms of applications, this compound has shown potential in the development of nanomaterials for electronic devices. Its unique electronic properties, derived from the sulfur-containing thiadiazole ring and the aromatic pyran system, make it suitable for use in organic semiconductors and optoelectronic devices. Recent research has demonstrated its ability to enhance the efficiency of organic light-emitting diodes (OLEDs), paving the way for its use in next-generation display technologies.

The environmental impact of this compound is another area of interest. Studies have shown that it exhibits low toxicity towards non-target organisms, making it a safer alternative to traditional chemicals in agricultural and industrial applications. Furthermore, its biodegradability has been assessed under various conditions, with results indicating that it can be effectively degraded by microbial communities in soil and water environments.

In conclusion, 6-{5-(2-Ethylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)-4-Oxo-4H-pyran-3-yl 4-butoxybenzoate (CAS No. 877651-77